Cas no 628331-20-4 (1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester)
628331-20-4 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester
CAS No:628331-20-4
MF:C12H12N2O3
MW:232.235282897949
CID:1640662
PubChem ID:57438544
Update Time:2025-04-21
1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester
- methyl 3-benzyloxy-1H-pyrazole-5-carboxylate
- 628331-20-4
- DB-386679
- methyl 3-(benzyloxy)-1H-pyrazole-5-carboxylate
- SCHEMBL5111954
- Methyl 5-(phenylmethoxy)-1H-pyrazole-3-carboxylate
- PIGSTAWEMCCTIC-UHFFFAOYSA-N
-
- Inchi: 1S/C12H12N2O3/c1-16-12(15)10-7-11(14-13-10)17-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,13,14)
- InChI Key: PIGSTAWEMCCTIC-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)OC)NN=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 232.08486
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- PSA: 64.21
1H-Pyrazole-3-carboxylic acid, 5-(phenylmethoxy)-, methyl ester Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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